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Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899

Technical Support Center: Pentaerythritol
Tetraricinoleate (PETR)

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the long-term storage and stability of Pentaerythritol Tetraricinoleate
(PETR). This resource is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What is Pentaerythritol Tetraricinoleate (PETR) and in which applications is it commonly
used?

Pentaerythritol Tetraricinoleate (PETR) is a tetraester synthesized from pentaerythritol and
ricinoleic acid.[1] Ricinoleic acid is the primary fatty acid found in castor oil. PETR is a viscous,
clear liquid at room temperature and is used in a variety of industrial applications, including as
a lubricant base stock, an emollient and texture enhancer in cosmetics, and as a plasticizer.[1]
[2][3] Its excellent lubricating properties and thermal stability make it suitable for high-
performance applications.[2][4]

Q2: What are the primary degradation pathways for PETR?

The two primary degradation pathways for PETR are hydrolysis and oxidation.
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» Hydrolysis: This is the cleavage of the ester bonds in the presence of water, which can be
accelerated by acids or bases. This process results in the formation of pentaerythritol, free
ricinoleic acid, and partially de-esterified intermediates.

» Oxidation: This occurs due to reaction with oxygen and can be accelerated by heat, light
(UV), and the presence of metal catalysts. The ricinoleic acid moiety of PETR is susceptible
to oxidation at the double bond and the hydroxyl group.

Q3: What are the ideal long-term storage conditions for PETR?

To ensure the long-term stability of PETR, it should be stored in a cool, dry, and well-ventilated
area in tightly sealed containers.[5] It is important to protect it from moisture, excessive heat,
and direct sunlight.[6] Storage in an inert atmosphere (e.g., under nitrogen) can help to
minimize oxidation.

Q4: How does the structure of PETR influence its stability?

The neopentyl structure of the pentaerythritol core provides good thermal stability.[6] However,
the ricinoleate chains have features that can be susceptible to degradation. The ester linkages
are subject to hydrolysis. The double bond in the ricinoleic acid chain is a potential site for
oxidation. The hydroxyl group on the ricinoleic acid chain can also be a site for oxidation and
other reactions.

Q5: Is PETR compatible with common pharmaceutical excipients?

While specific compatibility data for PETR with all pharmaceutical excipients is not readily
available, general principles of excipient compatibility should be followed. It is crucial to
conduct compatibility studies with the active pharmaceutical ingredient (API) and other
excipients in the formulation. Potential incompatibilities could arise from reactions with acidic or
basic excipients, which could catalyze hydrolysis, or with excipients that contain oxidizing
agents.
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Observed Issue

Potential Cause(s)

Troubleshooting Steps &
Solutions

Increased Acidity (Lower pH)

of the Formulation

Hydrolysis of the ester linkages
leading to the formation of free

ricinoleic acid.

- Store PETR in a dry
environment and use tightly
sealed containers to prevent
moisture absorption.- Avoid
acidic or basic conditions in
the formulation that could
catalyze hydrolysis.- Consider
the use of acid scavengers in
the formulation if acidic
degradation products are a

concern.

Change in Viscosity

- Decrease: Hydrolysis can
lead to a decrease in
molecular weight and thus
lower viscosity.- Increase:
Oxidation can lead to
polymerization and an

increase in viscosity.

- Monitor the acid value and
peroxide value of the PETR to
determine if hydrolysis or
oxidation is occurring.- Store
under an inert atmosphere
(e.g., nitrogen) to prevent
oxidation.- Add antioxidants to
the formulation to inhibit

oxidative degradation.

Color Change (e.g., Yellowing)

Oxidation of the ricinoleate

chains.

- Protect the formulation from
light, especially UV light.- Store
at lower temperatures to
reduce the rate of oxidation.-
Use antioxidants in the

formulation.

Formation of Precipitates or

Cloudiness

- Hydrolysis leading to the
formation of insoluble
pentaerythritol or its partially
substituted esters.-
Incompatibility with other

formulation components.

- Ensure PETR and all other
components are completely
dissolved during formulation.-
Conduct compatibility studies
with all formulation
components at the intended

storage conditions.- Filter the
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formulation if necessary, and
analyze the precipitate to

identify its composition.

- Use techniques like HPLC-
MS or GC-MS to identify the
degradation products.[7][8][9]-

Compare the chromatogram of

Unexpected Peaks in Formation of degradation the aged sample to a freshly
Analytical Chromatograms products from hydrolysis or prepared sample to identify
(e.g., HPLC, GC) oxidation. new peaks.- Conduct forced

degradation studies to
intentionally generate
degradation products and aid

in their identification.

Quantitative Data on Stability

The following tables provide illustrative data on the stability of PETR under various conditions.
This data is based on typical behavior of polyol esters and ricinoleate esters and should be
confirmed by experimental testing for specific formulations.

Table 1: lllustrative Hydrolytic Stability of PETR at 50°C

. % PETR Degraded % PETR Degraded % PETR Degraded
Time (Weeks)

(pH 4.5) (pH 7.0) (pH 9.0)
0 0 0 0
4 0.5 0.1 25
8 11 0.2 5.2
12 1.8 0.4 8.0

Table 2: lllustrative Oxidative Stability of PETR at 70°C in the Presence of Air
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Time (Weeks) Peroxide Value (meq/kg) Viscosity Change (%)
0 <1 0

4 5 +2

8 12 +5

12 25 +10

Experimental Protocols
Protocol 1: Determination of Hydrolytic Stability

Objective: To assess the hydrolytic stability of PETR under acidic, neutral, and basic conditions.

Methodology:

Preparation of Buffer Solutions: Prepare buffer solutions at pH 4.5 (e.g., acetate buffer), pH
7.0 (e.g., phosphate buffer), and pH 9.0 (e.g., borate buffer).

o Sample Preparation: Accurately weigh a known amount of PETR into separate sealed glass
vials. Add a specific volume of each buffer solution to the vials.

¢ Incubation: Place the vials in a constant temperature oven at a selected temperature (e.g.,
50°C).

o Sampling: At predetermined time intervals (e.g., 0, 4, 8, 12 weeks), remove a vial for each
pH condition.

e Analysis:
o Extract the PETR from the aqueous buffer using a suitable organic solvent (e.g., hexane).

o Analyze the organic extract by High-Performance Liquid Chromatography (HPLC) with a
suitable detector (e.g., UV or Evaporative Light Scattering Detector - ELSD) to quantify the
remaining PETR.

o The aqueous layer can be analyzed for the presence of pentaerythritol and ricinoleic acid.
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o Data Reporting: Report the percentage of PETR degraded over time for each pH condition.

Protocol 2: Determination of Oxidative Stability

Objective: To evaluate the oxidative stability of PETR under accelerated conditions.
Methodology:

o Sample Preparation: Place a known amount of PETR into an open glass container to
maximize exposure to air.

 Incubation: Place the container in an oven at an elevated temperature (e.g., 70°C).
o Sampling: At specified time points (e.g., 0, 4, 8, 12 weeks), take an aliquot of the sample.
e Analysis:

o Peroxide Value: Determine the peroxide value using a standard iodometric titration method
(e.g., ASTM D3703).

o Viscosity: Measure the kinematic viscosity using a viscometer (e.g., ASTM D445).

o Acid Value: Determine the acid value by titration (e.g., ASTM D974) to monitor the
formation of acidic degradation products.

o FTIR Spectroscopy: Obtain an infrared spectrum of the sample and monitor for the
appearance or increase in the intensity of carbonyl bands (around 1700-1750 cm~—1) and
hydroxyl bands (around 3200-3600 cm~1), which are indicative of oxidation products.

o Data Reporting: Report the change in peroxide value, viscosity, and acid value over time.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Buy Pentaerythritol tetraricinoleate (EVT-1507969) | 126-56-7 [evitachem.com]
¢ 2. nimbasia.com [nimbasia.com]

o 3. specialchem.com [specialchem.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1165899?utm_src=pdf-body-img
https://www.benchchem.com/product/b1165899?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-1507969
https://www.nimbasia.com/blogs/what-is-pentaerythritol-tetrastearate-its-benefits-side-effects-and-uses.html
https://www.specialchem.com/cosmetics/inci-ingredients/pentaerythrityl-tetrastearate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

4. What role does pentaerythritol play in lubricating oil?-Henan J&D Chemical_Focus on
lubricant material [jdlubricant.com]

e 5. ammol.org [ammol.org]
e 6. cnlubricantadditive.com [cnlubricantadditive.com]

e 7. Accurate quantitation of pentaerythritol tetranitrate and its degradation products using
liquid chromatography-atmospheric pressure chemical ionization-mass spectrometry -
PubMed [pubmed.ncbi.nlm.nih.gov]

o 8. researchgate.net [researchgate.net]
e 9. Icms.labrulez.com [lcms.labrulez.com]
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[https://www.benchchem.com/product/b1165899#long-term-storage-and-stability-issues-of-
pentaerythritol-tetraricinoleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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